![molecular formula C10H14N2O2 B5054750 N-allyl-3-ethyl-5-methyl-4-isoxazolecarboxamide](/img/structure/B5054750.png)
N-allyl-3-ethyl-5-methyl-4-isoxazolecarboxamide
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Overview
Description
Isoxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom . It’s an important structural motif in many pharmaceuticals and agrochemicals . The substitution of various groups on the isoxazole ring can impart different biological activities .
Synthesis Analysis
Isoxazoles can be synthesized via different pathways, both homogeneous and heterogeneous . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Molecular Structure Analysis
The molecular structure of isoxazoles consists of a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions .Chemical Reactions Analysis
Isoxazoles can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions . The type of reaction and the products formed can depend on the specific substituents present on the isoxazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of isoxazole derivatives can vary widely depending on their specific structure . For example, their solubility, melting point, and boiling point can all be influenced by the specific substituents present on the isoxazole ring .Mechanism of Action
Safety and Hazards
Future Directions
Isoxazole derivatives continue to be an area of active research, with potential applications in various fields such as medicinal chemistry and agrochemistry . Future research may focus on the development of new synthetic strategies, the design of new isoxazole derivatives, and the exploration of their biological activities .
Properties
IUPAC Name |
3-ethyl-5-methyl-N-prop-2-enyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-4-6-11-10(13)9-7(3)14-12-8(9)5-2/h4H,1,5-6H2,2-3H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYFQXFVNTGFNKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C(=O)NCC=C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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